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Compound of Interest

Compound Name: Ebecryl 220

CAS No.: 50843-44-2

Cat. No.: B14172328

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ebecryl 220 is a hexafunctional aromatic urethane acrylate, widely utilized in formulations for

ultraviolet (UV) and electron beam (EB) curable coatings and inks.[1][2][3] Its rapid curing

response and the resulting high hardness and solvent resistance of the cured films make it a

valuable component in various industrial applications.[1][2] This guide provides an in-depth

overview of the safety data for Ebecryl 220, outlines protocols for its safe handling in a

laboratory setting, and visualizes key safety workflows.

Core Safety & Physical Properties
A thorough understanding of the physical, chemical, and toxicological properties of Ebecryl
220 is paramount for its safe use. The following tables summarize the key quantitative data

extracted from available Safety Data Sheets (SDS).

Physical and Chemical Properties
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Property Value

Molecular Formula C₃₇H₄₂N₂O₁₆

Molecular Weight 770.7 g/mol

Appearance Clear liquid

Viscosity @ 25°C 28,500 mPa·s

Purity 95%

Boiling Point Not available

Melting/Freezing Point Not available

Flash Point Not available

Solubility Not available

Data sourced from AK Scientific, Inc. SDS unless otherwise noted.

Toxicological Data
Test Result

Acute Toxicity Not available

Routes of Exposure Inhalation, eye contact, skin contact, ingestion

Information regarding acute toxicity (e.g., LD50, LC50) is not readily available in the consulted

public documents.

Hazard Identification and Classification
Ebecryl 220 is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification
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Classification Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure

(Category 3), Respiratory System
H335: May cause respiratory irritation.

GHS Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols for Safe Handling
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Adherence to strict safety protocols is crucial when working with Ebecryl 220 to minimize

exposure and prevent adverse health effects.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary line of defense against chemical

exposure.
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Handling Ebecryl 220

Potential for skin
or eye contact?

Assess potential for
contact

node_question node_action node_end

Wear:
- Chemical-resistant gloves (e.g., nitrile)

- Safety glasses with side shields or goggles
- Lab coat

Yes

Potential for inhalation
of vapors/aerosols?

No

Work in a well-ventilated area
or use a chemical fume hood.

Consider respiratory protection if ventilation is inadequate.

Yes

Proceed with experiment

No

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Ebecryl 220.
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Spill Response Protocol
In the event of a spill, a prompt and appropriate response is necessary to mitigate hazards.

Spill of Ebecryl 220 Occurs

Evacuate non-essential personnel

Ensure immediate area is clear

node_action node_decision node_end

Assess spill size and ventilation

Is the spill large or in a
poorly ventilated area?

Contact Environmental Health & Safety (EHS)

Yes

Contain spill with absorbent material
(e.g., vermiculite, dry sand)

No (small, manageable spill)

Collect absorbed material into a
sealed, labeled waste container

Decontaminate the spill area
with soap and water

Dispose of waste according to
institutional and local regulations
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Click to download full resolution via product page

Caption: Spill response workflow for Ebecryl 220.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

provide oxygen. Seek medical attention.

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Continue to rinse for at least

10 minutes. Get medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Get medical attention if symptoms

appear.

Storage and Disposal
Proper storage and disposal of Ebecryl 220 are essential to maintain its stability and prevent

environmental contamination.

Storage
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Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.

Keep containers tightly closed when not in use.

Protect from heat, sparks, and open flames.

Store away from direct sunlight.

Disposal
Dispose of waste and contaminated materials in accordance with federal, state, and local

regulations.

Do not allow the product to enter drains or waterways.

Contact a licensed professional waste disposal service to dispose of this material.

Conclusion
Ebecryl 220 is a valuable material in research and development with a well-defined set of

hazards. By understanding its properties and adhering to the safety protocols outlined in this

guide, researchers, scientists, and drug development professionals can handle this substance

safely and effectively in the laboratory. Always consult the most recent version of the Safety

Data Sheet from the manufacturer before use and ensure that all laboratory personnel are

trained on the specific hazards and handling procedures for Ebecryl 220.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.ulprospector.com/en/la/Coatings/Detail/107930/98017/EBECRYL-220
https://www.benchchem.com/product/b14172328/docs#ebecryl-220-a-comprehensive-technical-guide-to-safe-laboratory-use
https://www.benchchem.com/product/b14172328/docs#ebecryl-220-a-comprehensive-technical-guide-to-safe-laboratory-use
https://www.benchchem.com/product/b14172328/docs#ebecryl-220-a-comprehensive-technical-guide-to-safe-laboratory-use
https://www.benchchem.com/product/b14172328/docs#ebecryl-220-a-comprehensive-technical-guide-to-safe-laboratory-use
https://www.benchchem.com/product/b14172328?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14172328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

